Cas no 905107-46-2 (5-(4-chlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole)

• Product Name: 5-(4-chlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
• CAS No: 905107-46-2
• MF: C₁₄H₈ClN₃O₃
• MW: 301.684621810913
• CID: 1951096
• PubChem ID: 19658000
• Update Time: 2025-04-21

5-(4-chlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole
• 905107-46-2
• DTXSID70599178
• AKOS003816700

• Inchi： 1S/C14H8ClN3O3/c15-11-6-4-9(5-7-11)14-16-13(17-21-14)10-2-1-3-12(8-10)18(19)20/h1-8H
• InChI Key： YIFPQNQJSUOVRZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(C2C=CC=C(C=2)[N+](=O)[O-])=NO1

Computed Properties

• Exact Mass: 301.0254188Da
• Monoisotopic Mass: 301.0254188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.7Ų